Cas no 1361819-89-7 (5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide)

• Product Name: 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide
• CAS No: 1361819-89-7
• MF: C₇H₇F₂N₃O₅S
• MW: 283.20938706398
• CID: 4928072
• Update Time: 2025-06-18

5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide

• Inchi： 1S/C7H7F2N3O5S/c1-17-4-3(6(8)9)2-11-7(12(13)14)5(4)18(10,15)16/h2,6H,1H3,(H2,10,15,16)
• InChI Key： NTOBMGXPVMPASS-UHFFFAOYSA-N
• SMILES： S(C1C([N+](=O)[O-])=NC=C(C(F)F)C=1OC)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 406
• XLogP3: 0.2
• Topological Polar Surface Area: 137

Additional information on 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide

5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide (CAS No. 1361819-89-7): A Comprehensive Overview

5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide (CAS No. 1361819-89-7) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide is composed of a pyridine ring substituted with a difluoromethyl group, a methoxy group, a nitro group, and a sulfonamide moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The difluoromethyl group in 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide plays a crucial role in modulating its biological activity and enhancing its therapeutic potential. This feature has been extensively explored in the context of developing new treatments for various diseases, including cancer and inflammatory disorders.

The methoxy group and the nitro group are also significant contributors to the compound's properties. The methoxy group can influence the lipophilicity and solubility of the molecule, which are critical factors in determining its bioavailability and distribution within the body. The nitro group, on the other hand, can undergo reduction to form amino groups, which can affect the compound's reactivity and interaction with biological targets.

The sulfonamide moiety in 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide is another key functional group that has been widely studied for its antibacterial and antifungal properties. Sulfonamides have a long history of use in medicine, particularly as antimicrobial agents. However, recent research has expanded their applications to include other therapeutic areas, such as anti-inflammatory and anticancer treatments.

In terms of its biological activity, 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide has demonstrated potent inhibitory effects on specific enzymes involved in various disease pathways. For instance, it has shown significant activity against kinases, which are key regulators of cellular signaling processes. This makes it a promising lead compound for the development of targeted therapies for conditions such as cancer and autoimmune diseases.

Clinical trials involving compounds with similar structures have provided valuable insights into their safety and efficacy profiles. These trials have highlighted the importance of optimizing dosing regimens and understanding the pharmacodynamics of such compounds to maximize their therapeutic benefits while minimizing potential side effects.

The synthesis of 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. Advanced synthetic methods, including transition-metal-catalyzed reactions and microwave-assisted synthesis, have been employed to streamline the production process and make it more scalable for industrial applications.

In conclusion, 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-sulfonamide (CAS No. 1361819-89-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug discovery and development.